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Introduction

Poststerone is a naturally occurring C21 ecdysteroid and a significant in vivo metabolite of the
phytoecdysteroid 20-hydroxyecdysone (20E).[1] Unlike its parent compound, Poststerone
lacks a side chain, which is cleaved oxidatively.[1] Research has indicated that Poststerone is
not merely an inactive byproduct but possesses notable biological activities, particularly
concerning its anabolic effects on skeletal muscle.[1][2] Studies have demonstrated that
Poststerone can increase the cross-sectional area of muscle fibers, suggesting its potential in
promoting muscle growth and repair.[1][2] Its mechanism may involve the activation of key
signaling pathways like Protein Kinase B (Akt), a central regulator of cell growth and protein
synthesis.[1]

Given its anabolic properties and potential therapeutic applications in conditions like
sarcopenia and muscular dystrophies, a sensitive and specific method for the quantification of
Poststerone in biological samples is essential for researchers, scientists, and drug
development professionals.[1] This competitive Enzyme-Linked Immunosorbent Assay (ELISA)
kit provides a robust and reliable tool for the quantitative determination of Poststerone in
serum, plasma, and other biological fluids. The assay is designed for research use only and is
not intended for diagnostic or therapeutic purposes.[1]
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Principle of the Assay

This kit employs a competitive ELISA technique for the quantitative measurement of
Poststerone.[3] The microtiter plate is pre-coated with a capture antibody specific to
Poststerone. During the assay, Poststerone in the standards and samples competes with a
fixed amount of horseradish peroxidase (HRP)-conjugated Poststerone for a limited number of
binding sites on the capture antibody. Following an incubation period, the unbound components
are removed by washing. The amount of bound HRP conjugate is then determined by the
addition of a TMB substrate. The resulting color development is inversely proportional to the
concentration of Poststerone in the samples.[4] A standard curve is generated by plotting the
absorbance values against the corresponding concentrations of the Poststerone standards,
and the concentration of Poststerone in the unknown samples is determined from this curve.

Poststerone Signaling Pathway

Poststerone, as a metabolite of 20-hydroxyecdysone, is believed to exert its anabolic effects
through the activation of the PI3K/Akt/mTOR signaling pathway, a critical regulator of protein
synthesis and muscle hypertrophy.[5][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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